Cas no 116412-90-9 (4-Bromo-3',4'-dimethoxybenzophenone)

• Product Name: 4-Bromo-3',4'-dimethoxybenzophenone
• CAS No: 116412-90-9
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• MDL: MFCD02127292
• CID: 63225
• PubChem ID: 2756929
• Update Time: 2025-05-19

4-Bromo-3',4'-dimethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)(3,4-dimethoxyphenyl)methanone
• 4-Bromo-3',4'-dimethoxybenzophenone
• AC1MBUOY
• ACMC-1C334
• AG-D-37828
• CTK4A9785
• Methanone,(4-bromophenyl)(3,4-dimethoxyphenyl)-
• MolPort-000-151-942
• SureCN1009826
• 3,4-DIMETHOXY-4'-BROMOBENZOPHENONE
• 3,4-DIMETHOXY-4''-BROMOBENZOPHENONE 99.0%
• DTXSID00373640
• 4'-Bromo-3,4-Dimethoxybenzophenone
• MFCD02127292
• AKOS005945519
• Methanone, (4-bromophenyl)(3,4-dimethoxyphenyl)-
• (4-bromophenyl)-(3,4-dimethoxyphenyl)methanone
• 116412-90-9
• SCHEMBL1009826
• DB-120493

• MDL： MFCD02127292
• Inchi： 1S/C15H13BrO3/c1-18-13-8-5-11(9-14(13)19-2)15(17)10-3-6-12(16)7-4-10/h3-9H,1-2H3
• InChI Key： JJNXGNYHLQVEAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 320.00479
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.385
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.579
• PSA: 35.53
• LogP: 3.69730

Additional information on 4-Bromo-3',4'-dimethoxybenzophenone

Chemical Profile of 4-Bromo-3',4'-dimethoxybenzophenone (CAS No. 116412-90-9)

4-Bromo-3',4'-dimethoxybenzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 116412-90-9, is a significant compound in the realm of organic synthesis and pharmaceutical applications. This benzophenone derivative features a bromine substituent at the fourth position and methoxy groups at the third and fourth positions of the aromatic ring system. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of photodynamic therapy agents and antimicrobial compounds.

The benzophenone core of 4-Bromo-3',4'-dimethoxybenzophenone serves as a versatile scaffold for functionalization, enabling chemists to tailor its properties for specific applications. The presence of bromine and methoxy groups enhances its reactivity, making it amenable to further modifications such as cross-coupling reactions, nucleophilic substitutions, and photochemical transformations. These characteristics have positioned this compound as a key building block in modern medicinal chemistry.

Recent advancements in pharmaceutical research have highlighted the potential of 4-Bromo-3',4'-dimethoxybenzophenone in the development of novel therapeutic agents. Studies have demonstrated its utility in designing molecules with enhanced photophysical properties, which are crucial for applications in photodynamic therapy (PDT). PDT is an emerging treatment modality that employs photosensitizers to generate reactive oxygen species upon exposure to light, leading to targeted destruction of malignant or infected cells. The structural features of 4-Bromo-3',4'-dimethoxybenzophenone contribute to its ability to act as a precursor for photosensitizer derivatives with improved efficacy and selectivity.

In addition to its role in PDT, 4-Bromo-3',4'-dimethoxybenzophenone has been explored in the synthesis of antimicrobial agents. The bromine atom facilitates electrophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups that can interact with bacterial or fungal targets. Preliminary studies indicate that derivatives of this compound exhibit promising activity against drug-resistant pathogens, underscoring its significance in combating microbial infections.

The synthesis of 4-Bromo-3',4'-dimethoxybenzophenone typically involves multi-step organic transformations starting from commercially available aromatic precursors. The process often begins with the bromination of a dimethoxybenzophenone precursor using brominating agents such as N-bromosuccinimide (NBS) under controlled conditions. Subsequent methylation or demethylation steps may be employed to achieve the desired regioisomerism. The efficiency and scalability of these synthetic routes are critical factors that influence the compound's availability for industrial applications.

From a chemical biology perspective, 4-Bromo-3',4'-dimethoxybenzophenone has been utilized as a tool compound to study enzyme mechanisms and metabolic pathways. Its ability to undergo selective modifications allows researchers to probe the interactions between enzymes and small molecules, providing insights into drug design principles. For instance, photoaffinity labeling techniques employing benzophenone derivatives have been instrumental in identifying key residues within target proteins, facilitating structure-based drug design strategies.

The photostability and quantum yield of 4-Bromo-3',4'-dimethoxybenzophenone are additional properties that make it attractive for optoelectronic applications. These characteristics are particularly relevant in the field of organic electronics, where benzophenone derivatives serve as components in light-emitting diodes (LEDs) and photovoltaic devices. Research has shown that tuning the electronic structure through substituent effects can significantly influence device performance, making this compound a candidate for advanced material development.

In conclusion, 4-Bromo-3',4'-dimethoxybenzophenone (CAS No. 116412-90-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical biology. Its unique structural features enable diverse functionalizations, making it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in addressing contemporary challenges in medicine and technology is likely to grow further.